Cas no 52550-63-7 (1,4-Bis(2-methyl-1H-imidazol-1-yl)butane)

• Product Name: 1,4-Bis(2-methyl-1H-imidazol-1-yl)butane
• CAS No: 52550-63-7
• MF: C₁₂H₁₈N₄
• MW: 218.298121929169
• CID: 3037028
• PubChem ID: 90983349
• Update Time: 2025-06-15

1,4-Bis(2-methyl-1H-imidazol-1-yl)butane Chemical and Physical Properties

Names and Identifiers

• 1,4-bis(2-methyl-1H-imidazol-1-yl)butane
• 1,4-bis(2-methylimidazol-1-yl)butane
• 1,4-Bis(2-methyl-1H-imidazole-1-yl)butane
• MFCD29919148
• F73044
• 52550-63-7
• SCHEMBL25009512
• 1,4-Bis(2-methyl-imidazol-1-yl)butane
• YSZC133
• 2-methyl-1-[4-(2-methylimidazol-1-yl)butyl]imidazole
• 2-methyl-1-[4-(2-methyl-1H-imidazol-1-yl)butyl]-1H-imidazole
• BS-50218
• CS-0110399
• 1,4-Bis(2-methyl-1H-imidazol-1-yl)butane

• Inchi： 1S/C12H18N4/c1-11-13-5-9-15(11)7-3-4-8-16-10-6-14-12(16)2/h5-6,9-10H,3-4,7-8H2,1-2H3
• InChI Key： VWSRHOIRMGHAPR-UHFFFAOYSA-N
• SMILES： N1(C=CN=C1C)CCCCN1C=CN=C1C

Computed Properties

• Exact Mass: 218.153146591g/mol
• Monoisotopic Mass: 218.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.6
• XLogP3: 1.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1,4-Bis(2-methyl-1H-imidazol-1-yl)butane

Recent Advances in the Study of 1,4-Bis(2-methyl-1H-imidazol-1-yl)butane (CAS: 52550-63-7) in Chemical Biology and Pharmaceutical Research

1,4-Bis(2-methyl-1H-imidazol-1-yl)butane (CAS: 52550-63-7) is a bifunctional imidazole derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been explored for its potential as a ligand in coordination chemistry, a building block in supramolecular assemblies, and a bioactive molecule in medicinal chemistry. The present research briefing aims to provide a comprehensive overview of the latest advancements related to this compound, focusing on its synthesis, properties, and applications in various scientific domains.

Recent studies have highlighted the role of 1,4-Bis(2-methyl-1H-imidazol-1-yl)butane in the development of novel metal-organic frameworks (MOFs) and coordination polymers. Its ability to act as a bridging ligand, connecting metal centers through its imidazole nitrogen atoms, has been exploited to design materials with tailored porosity and functionality. For instance, a 2023 study published in the Journal of Coordination Chemistry demonstrated the successful incorporation of this ligand into a copper-based MOF, which exhibited remarkable catalytic activity in the oxidation of organic substrates under mild conditions.

In the realm of medicinal chemistry, 1,4-Bis(2-methyl-1H-imidazol-1-yl)butane has been investigated for its potential as a pharmacophore in drug design. Its imidazole rings, which are known to participate in hydrogen bonding and π-π stacking interactions, make it a promising candidate for targeting biological macromolecules. A recent preclinical study, published in Bioorganic & Medicinal Chemistry Letters, reported the synthesis of a series of derivatives based on this scaffold, showing moderate inhibitory activity against certain kinase enzymes implicated in cancer progression. While further optimization is required to enhance potency and selectivity, these findings underscore the compound's potential as a starting point for the development of new therapeutic agents.

The compound's physicochemical properties have also been the subject of detailed investigation. Spectroscopic and computational studies have provided insights into its conformational flexibility and electronic structure, which are critical for understanding its behavior in different environments. For example, nuclear magnetic resonance (NMR) studies have revealed the dynamic equilibrium between various conformers in solution, while density functional theory (DFT) calculations have elucidated the electronic effects of the methyl substituents on the imidazole rings.

Looking ahead, researchers are exploring innovative strategies to further functionalize 1,4-Bis(2-methyl-1H-imidazol-1-yl)butane, with the aim of expanding its utility in materials science and drug discovery. Collaborative efforts between synthetic chemists, material scientists, and pharmacologists are expected to yield new breakthroughs in the coming years. As the body of knowledge surrounding this compound continues to grow, it is poised to play an increasingly important role in advancing both fundamental research and applied technologies in the chemical and pharmaceutical sciences.